N-[1-(2-chlorobenzyl)-1H-pyrazol-3-yl]-5-[(4-chloro-3-methyl-1H-pyrazol-1-yl)methyl]-1,3,4-thiadiazol-2-amine

• Molecular Formula: C17H15Cl2N7S
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 5-[(4-chloro-3-methylpyrazol-1-yl)methyl]-N-[1-[(2-chlorophenyl)methyl]pyrazol-3-yl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C17H15Cl2N7S/c1-11-14(19)9-26(23-11)10-16-21-22-17(27-16)20-15-6-7-25(24-15)8-12-4-2-3-5-13(12)18/h2-7,9H,8,10H2,1H3,(H,20,22,24)
• InChI Key: MRLOXQGOZRSDQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Cl)CC2=NN=C(S2)NC3=NN(C=C3)CC4=CC=CC=C4Cl

Description

N-[1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-N-{5-[(4-CHLORO-3-METHYL-1H-PYRAZOL-1-YL)METHYL]-1,3,4-THIADIAZOL-2-YL}AMINE is a complex organic compound that belongs to the class of heterocyclic compounds. It features a pyrazole ring, a thiadiazole ring, and chlorobenzyl groups, making it a molecule of interest in various fields of chemical research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-N-{5-[(4-CHLORO-3-METHYL-1H-PYRAZOL-1-YL)METHYL]-1,3,4-THIADIAZOL-2-YL}AMINE typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole and thiadiazole intermediates, followed by their coupling under specific conditions. Common reagents include chlorobenzyl chloride, hydrazine hydrate, and thiocarbonyl compounds. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale